4-(Trifluoromethylthio)benzonitrile
Overview
Description
4-(Trifluoromethylthio)benzonitrile is a key intermediate in the synthesis of fluvoxamine . It participates in nickel-catalyzed arylcyanation reaction of 4-octyne .
Synthesis Analysis
This compound is a key intermediate in the synthesis of fluvoxamine . It participates in nickel-catalyzed arylcyanation reaction of 4-octyne . The molecules are linked together through one C-H…F bond and two C-H…N hydrogen bonds into sheets that are further crosslinked to form a dense two-dimensional network without pi…pi ring interactions .Molecular Structure Analysis
The molecular formula of this compound is C8H4F3NS . The aromatic ring is slightly deformed due to the two para-related electronegative groups .Chemical Reactions Analysis
This compound participates in nickel-catalyzed arylcyanation reaction of 4-octyne .Physical And Chemical Properties Analysis
The molecular weight of this compound is 203.19 g/mol . The exact mass is 203.00165479 g/mol . The topological polar surface area is 49.1 Ų .Scientific Research Applications
1. Application in Lithium Ion Batteries
4-(Trifluoromethyl)-benzonitrile (4-TB) has been utilized as an innovative electrolyte additive for LiNi 0.5 Mn 1.5 O 4 cathode in high voltage lithium ion batteries. This compound significantly enhances the cyclic stability of the cathode, resulting in improved capacity retention compared to base electrolytes. The use of 4-TB leads to the formation of a low-impedance protective film on the cathode, which is crucial for preventing oxidation decomposition of the electrolyte and suppressing manganese dissolution from the cathode (Huang et al., 2014).
2. Corrosion Inhibition in Mild Steel
4-(Trifluoromethyl)-benzonitrile derivatives have been studied for their potential as corrosion inhibitors for mild steel in acid medium. These compounds demonstrated excellent inhibitory effects, with polarization measurements indicating their behavior as mixed type inhibitors. The adsorption of these derivatives on mild steel surfaces followed Langmuir's adsorption isotherm. The corrosion protection was further confirmed through various spectroscopic and microscopic methods (Chaouiki et al., 2018).
3. Photocycloaddition Reactions
A derivative of 4-(Trifluoromethyl)-benzonitrile, specifically 4-([2,2′-Bi(1,3-dithiolylidene)]-4-yl)benzonitrile, has shown the ability to undergo a [2 + 2] photocycloaddition reaction under polychromatic light. This reaction is notable for being a rare single-crystal-to-single-crystal transformation for a TTF derivative (Hayward et al., 2014).
4. Charge Transfer Dynamics Studies
4-(Dimethylamino)benzonitrile, a compound structurally related to 4-(Trifluoromethyl)-benzonitrile, has been extensively studied to understand charge-transfer dynamics. Research involving ultraviolet femtosecond stimulated Raman spectroscopy provided insights into the ultrafast intramolecular charge transfer process of this compound in various solvents (Rhinehart et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-(trifluoromethylsulfanyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NS/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONQNILXHGUBPPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)SC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30381399 |
Source
|
| Record name | 4-(Trifluoromethylthio)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30381399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
332-26-3 |
Source
|
| Record name | 4-(Trifluoromethylthio)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30381399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(Trifluoromethylthio)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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